Cas no 690632-73-6 (1-(4-Bromobenzyl)homopiperazine)

• Product Name: 1-(4-Bromobenzyl)homopiperazine
• CAS No: 690632-73-6
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• MDL: MFCD03407498
• CID: 502347
• PubChem ID: 2794807
• Update Time: 2025-04-19

1-(4-Bromobenzyl)homopiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(B-bromophenyl)methyl]-1,4-diazepane
• 1-(4-Bromobenzyl)-1,4-diazepane
• 1-[(4-bromophenyl)methyl]-1,4-diazepane
• 1-(4-Bromobenzyl)homopiperazine
• AC1MDRY0
• AG-G-68388
• CTK5C9003
• MolPort-000-145-245
• SureCN2006300
• 1-(4-bromobenzyl)-1,4-diazepane, AldrichCPR
• SCHEMBL2006300
• 1H-1,4-Diazepine,1-[(4-bromophenyl)methyl]hexahydro-
• MFCD03407498
• PS-3550
• AKOS000154705
• EN300-1196822
• 690632-73-6
• F73329
• FT-0744932
• DTXSID50383431

• MDL： MFCD03407498
• Inchi： 1S/C12H17BrN2/c13-12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15/h2-5,14H,1,6-10H2
• InChI Key： PUTBARDRYLXING-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCNCCC1

Computed Properties

• Exact Mass: 268.05800
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.308
• Boiling Point: 140 °C
• Flash Point: 160.2°C
• Refractive Index: 1.562
• PSA: 15.27000
• LogP: 2.51110

1-(4-Bromobenzyl)homopiperazine Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 22
• Hazardous Material Identification：